Cas no 50439-02-6 (2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid)

• Product name: 2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid
• CAS No: 50439-02-6
• MF: C₁₇H₁₆O₃
• MW: 268.307
• CID: 2185481
• PubChem ID: 3039333

2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Dimethyl-β-oxophenethyl)benzoic acid
• 2-[2-(3,4-dimethylphenyl)-2-oxoethyl]benzoic acid
• DTXCID50120964
• 50439-02-6
• o-Toluic acid, alpha-(3,4-dimethylbenzoyl)-
• 2-(3,4-Dimethyl-beta-oxophenethyl)benzoic acid
• Acide (dimethyl-3'4' benzoyl) alpha-orthotoluique [French]
• DTXSID20198473
• BRN 2654023
• alpha-(3,4-Dimethylbenzoyl)-o-toluic acid
• Acide (dimethyl-3'4' benzoyl) alpha-orthotoluique
• DB-260000
• F 1272
• Benzoic acid, 2-(2-(3,4-dimethylphenyl)-2-oxoethyl)-

• Inchi： InChI=1S/C17H16O3/c1-11-7-8-14(9-12(11)2)16(18)10-13-5-3-4-6-15(13)17(19)20/h3-9H,10H2,1-2H3,(H,19,20)
• InChI Key： ZOOUBGRVRUUFQX-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 268.109944368Da
• Monoisotopic Mass: 268.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4Ų
• XLogP3: 3.5